Cas no 3246-27-3 (2-Butenoic acid,1,1-dimethylethyl ester)

2-Butenoic acid,1,1-dimethylethyl ester structure
3246-27-3 structure
Product Name:2-Butenoic acid,1,1-dimethylethyl ester
CAS No:3246-27-3
MF:C8H14O2
MW:142.195562839508
CID:313871
PubChem ID:5463127
Update Time:2025-04-19

2-Butenoic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,1,1-dimethylethyl ester
    • CROTONIC ACID TERT-BUTYL ESTER
    • TERT-BUTYL CROTONATE
    • Einecs 221-821-2
    • t-butyl crotonate
    • tert-butyl 2-butenoate
    • tert-butyl but-2-enoate
    • J-500778
    • 2-Methyl-2-propanyl (2E)-2-butenoate
    • (2E)-2-Butenoic acid 1,1-dimethylethyl ester
    • tert-butyl (2E)-2-butenoate
    • tert-Butyl crotonate, >=97.0%
    • QHSPZGZEUDEIQM-AATRIKPKSA-N
    • (E)-but-2-enoic acid tert-butyl ester
    • tert-Butyl (E)-2-butenoate
    • 3246-27-3
    • 1,1-Dimethylethyl (2E)-2-butenoate
    • MFCD00059055
    • AKOS006222290
    • (E)-2-Butenoic acid tert-butyl ester
    • (E)-tert-butyl but-2-enoate
    • 79218-15-8
    • 2-Butenoic acid, 1,1-dimethylethyl ester, (E)-
    • UNII-SMM9GBT5XV
    • tert-butyl (E)-but-2-enoate
    • (2E)but-2-enoic acid tert-butyl ester
    • SCHEMBL391778
    • trans-tert-Butyl crotonate
    • starbld0009558
    • A839622
    • D89365
    • DTXSID401033020
    • 2-Butenoic acid, 1,1-dimethylethyl ester, (2E)-
    • SCHEMBL391777
    • SMM9GBT5XV
    • Inchi： 1S/C8H14O2/c1-5-6-7(9)10-8(2,3)4/h5-6H,1-4H3/b6-5+
    • InChI Key： QHSPZGZEUDEIQM-AATRIKPKSA-N
    • SMILES： O(C(/C=C/C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 0.901
  • Boiling Point: 160.3°Cat760mmHg
  • Flash Point: 53°C
  • Refractive Index: 1.431
  • PSA: 26.30000
  • LogP: 1.90420

2-Butenoic acid,1,1-dimethylethyl ester Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Butenoic acid,1,1-dimethylethyl ester Related Literature

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